Cas no 2877750-45-1 (2-4-(4-bromophenyl)piperazin-1-yl-N-cyclopentylacetamide)
2-4-(4-bromophenyl)piperazin-1-yl-N-cyclopentylacetamide Chemical and Physical Properties
Names and Identifiers
-
- 4-(4-Bromophenyl)-N-cyclopentyl-1-piperazineacetamide
- 2-4-(4-bromophenyl)piperazin-1-yl-N-cyclopentylacetamide
-
- Inchi: 1S/C17H24BrN3O/c18-14-5-7-16(8-6-14)21-11-9-20(10-12-21)13-17(22)19-15-3-1-2-4-15/h5-8,15H,1-4,9-13H2,(H,19,22)
- InChI Key: FEVARGHUTRLSQQ-UHFFFAOYSA-N
- SMILES: N1(CC(NC2CCCC2)=O)CCN(C2=CC=C(Br)C=C2)CC1
Experimental Properties
- Density: 1.38±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 540.1±50.0 °C(Predicted)
- pka: 15.25±0.20(Predicted)
2-4-(4-bromophenyl)piperazin-1-yl-N-cyclopentylacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6809-5748-2μmol |
2-[4-(4-bromophenyl)piperazin-1-yl]-N-cyclopentylacetamide |
2877750-45-1 | 2μmol |
$85.5 | 2023-09-07 | ||
| Life Chemicals | F6809-5748-5μmol |
2-[4-(4-bromophenyl)piperazin-1-yl]-N-cyclopentylacetamide |
2877750-45-1 | 5μmol |
$94.5 | 2023-09-07 | ||
| Life Chemicals | F6809-5748-10μmol |
2-[4-(4-bromophenyl)piperazin-1-yl]-N-cyclopentylacetamide |
2877750-45-1 | 10μmol |
$103.5 | 2023-09-07 | ||
| Life Chemicals | F6809-5748-20μmol |
2-[4-(4-bromophenyl)piperazin-1-yl]-N-cyclopentylacetamide |
2877750-45-1 | 20μmol |
$118.5 | 2023-09-07 | ||
| Life Chemicals | F6809-5748-1mg |
2-[4-(4-bromophenyl)piperazin-1-yl]-N-cyclopentylacetamide |
2877750-45-1 | 1mg |
$81.0 | 2023-09-07 | ||
| Life Chemicals | F6809-5748-2mg |
2-[4-(4-bromophenyl)piperazin-1-yl]-N-cyclopentylacetamide |
2877750-45-1 | 2mg |
$88.5 | 2023-09-07 | ||
| Life Chemicals | F6809-5748-3mg |
2-[4-(4-bromophenyl)piperazin-1-yl]-N-cyclopentylacetamide |
2877750-45-1 | 3mg |
$94.5 | 2023-09-07 | ||
| Life Chemicals | F6809-5748-4mg |
2-[4-(4-bromophenyl)piperazin-1-yl]-N-cyclopentylacetamide |
2877750-45-1 | 4mg |
$99.0 | 2023-09-07 | ||
| Life Chemicals | F6809-5748-5mg |
2-[4-(4-bromophenyl)piperazin-1-yl]-N-cyclopentylacetamide |
2877750-45-1 | 5mg |
$103.5 | 2023-09-07 | ||
| Life Chemicals | F6809-5748-10mg |
2-[4-(4-bromophenyl)piperazin-1-yl]-N-cyclopentylacetamide |
2877750-45-1 | 10mg |
$118.5 | 2023-09-07 |
2-4-(4-bromophenyl)piperazin-1-yl-N-cyclopentylacetamide Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
Additional information on 2-4-(4-bromophenyl)piperazin-1-yl-N-cyclopentylacetamide
2-4-(4-Bromophenyl)piperazin-1-yl-N-cyclopentylacetamide: A Comprehensive Overview
2-4-(4-Bromophenyl)piperazin-1-yl-N-cyclopentylacetamide, also known by its CAS number 2877750-45-1, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structure, which combines a piperazine ring, a bromophenyl group, and a cyclopentyl substituent. The integration of these structural elements contributes to its potential as a drug candidate, particularly in the treatment of various neurological disorders and cancer.
The molecular structure of 2-4-(4-Bromophenyl)piperazin-1-yl-N-cyclopentylacetamide is notable for its piperazine moiety, which is a six-membered ring containing two nitrogen atoms. Piperazine derivatives are well-known for their ability to interact with various biological targets, including GABA receptors and other neurotransmitter systems. The presence of the bromophenyl group introduces additional electronic and steric effects, which can enhance the compound's binding affinity to specific receptors. Furthermore, the cyclopentyl substituent adds rigidity to the molecule, potentially improving its pharmacokinetic properties such as absorption and bioavailability.
Recent studies have highlighted the potential of 2877750-45-1 as a modulator of GABAergic signaling. GABA (gamma-amino butyric acid) is a key inhibitory neurotransmitter in the central nervous system, and dysregulation of GABA signaling has been implicated in conditions such as epilepsy, anxiety disorders, and neurodegenerative diseases. Preclinical research has demonstrated that this compound exhibits potent activity at GABA receptors, suggesting its potential as a therapeutic agent for these conditions.
In addition to its role in neurological applications, 2-4-(4-Bromophenyl)piperazin-1-yl-N-cyclopentylacetamide has shown promise in oncology research. Certain derivatives of piperazine have been identified as inhibitors of cancer cell proliferation and inducers of apoptosis. The bromophenyl group in this compound may contribute to its anti-proliferative effects by targeting specific oncogenic pathways or modulating cellular signaling networks. These findings underscore the compound's versatility and its potential as a multi-targeted therapeutic agent.
The synthesis of CAS 2877750-45-1 involves a series of well-established organic chemical reactions, including nucleophilic substitution, condensation, and cyclization steps. The use of advanced synthetic techniques has enabled researchers to optimize the yield and purity of this compound, making it more accessible for preclinical testing and subsequent clinical trials.
From an analytical standpoint, the characterization of 2877750-45-1 has been performed using modern spectroscopic methods such as NMR (nuclear magnetic resonance) and MS (mass spectrometry). These analyses have confirmed the compound's molecular formula (C19H23N3Br) and molecular weight (396.36 g/mol). Additionally, X-ray crystallography has provided insights into its three-dimensional structure, which is critical for understanding its interactions with biological targets.
In terms of pharmacokinetics, preliminary studies indicate that N-cyclopentylacetamide-based compounds exhibit favorable absorption profiles in preclinical models. The cyclopentyl group may enhance the lipophilicity of the molecule, facilitating its passage through biological membranes. However, further research is required to evaluate its bioavailability in humans and to assess potential drug-drug interactions.
The toxicity profile of CAS 2877750-45-1 has been investigated in vitro using various cell lines and in vivo using animal models. Results suggest that the compound demonstrates low toxicity at therapeutic concentrations, although long-term safety studies are still pending. These findings are encouraging for its potential development as an oral or parenteral therapeutic agent.
In conclusion, 2877750-45-1, or N-cyclopentylacetamide derivative with 4-bromophenyl-piperazine moiety, represents a promising lead compound in drug discovery research. Its unique structural features and diverse biological activities make it a valuable tool for exploring novel therapeutic strategies across multiple disease areas. As research continues to unfold, this compound holds significant potential for advancing our understanding of GABAergic modulation and cancer biology while paving the way for innovative treatment options.
2877750-45-1 (2-4-(4-bromophenyl)piperazin-1-yl-N-cyclopentylacetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)